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Compound of Interest

Compound Name: Usp1-IN-12

Cat. No.: B15582139 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Usp1-IN-12 was not located. The following

disposal procedures are based on general best practices for the handling and disposal of

potentially hazardous research chemicals in a laboratory setting. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific regulations and

guidance.

This document provides essential safety and logistical information for the proper disposal of

Usp1-IN-12, a potent ubiquitin-specific protease 1 (USP1) inhibitor used in cancer research.[1]

Adherence to these guidelines is critical to ensure personnel safety and environmental

compliance.

I. Hazard Assessment and Waste Classification
Given that Usp1-IN-12 is a bioactive small molecule inhibitor, it should be treated as a

hazardous chemical waste.[2] Improper disposal, such as drain disposal or mixing with general

waste, is prohibited.[3][4] All waste containing Usp1-IN-12, including pure compound, solutions,

and contaminated materials, must be segregated and disposed of through a licensed

hazardous waste disposal service.
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Parameter Guideline Regulatory Context

Waste Accumulation Volume

Limit
< 25 gallons per laboratory Research Safety Guideline[4]

P-listed Reactive Waste Limit < 1 quart Research Safety Guideline[4]

Storage Time in Satellite

Accumulation Area (SAA)

Up to 1 year (partially full,

closed, labeled)

Central Washington University

Guidelines[5]

Removal from SAA after Full Within 3 days
Central Washington University

Guidelines[5]

Container Rinsing Procedure
Triple rinse; first rinse collected

as chemical waste
IISc Bangalore Guidelines[6]

II. Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the disposal of Usp1-IN-12 waste.

Personnel Protective Equipment (PPE) Required:

Safety Goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory Coat

Materials Required:

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)

[7]

Hazardous waste labels

Secondary containment bin

Spill kit for chemical spills

Step 1: Waste Segregation
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Solid Waste: Collect unused or expired Usp1-IN-12 powder in its original container or a

clearly labeled, sealed waste container.

Liquid Waste: Collect all solutions containing Usp1-IN-12 (e.g., from experiments, stock

solutions) in a designated, leak-proof liquid waste container. Do not mix with other

incompatible waste streams. For instance, avoid mixing with strong oxidizing acids or bases.

[4][8]

Contaminated Labware: Dispose of chemically contaminated items such as pipette tips,

tubes, and gloves in a designated solid waste container.[4] Sharps, such as needles or

blades, must be placed in a designated, puncture-resistant sharps container for chemically

contaminated sharps.[4]

Step 2: Waste Container Management

Labeling: Immediately label the waste container with a hazardous waste tag upon adding the

first amount of waste.[5] The label must include:

The words "Hazardous Waste"

Full chemical name: "Usp1-IN-12"

Accumulation start date

Principal investigator's name and contact information

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5] The SAA must be under the control of laboratory personnel and away from

drains or sources of ignition.[7] The container should be kept in a secondary containment bin

to mitigate spills.

Container Integrity: Ensure the container is always kept closed, except when adding waste.

[5] Regularly inspect the container for any signs of leakage or degradation.[7]

Step 3: Arranging for Disposal
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Once the waste container is full or has reached the storage time limit, arrange for its pickup

by your institution's EHS department or a contracted hazardous waste disposal company.

Follow your institution's specific procedures for requesting a waste pickup.

III. Emergency Procedures
Spills: In case of a spill, evacuate the immediate area. If safe to do so, use a chemical spill

kit to contain and absorb the spill. Place the cleanup materials in a sealed bag and dispose

of it as hazardous waste. Report the spill to your laboratory supervisor and EHS department.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids.

Inhalation: Move to fresh air.

Seek immediate medical attention after any exposure and provide the medical personnel

with information about the chemical.
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Caption: Logical workflow for the safe disposal of Usp1-IN-12 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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